Cas no 941962-10-3 ((2E)-1-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 941962-10-3
• MF: C₁₉H₁₉N₃O₃S₃
• MW: 433.567460298538
• CID: 5455549
• Update Time: 2025-05-20

(2E)-1-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[4-(6-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• (2E)-1-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C19H19N3O3S3/c1-28(24,25)15-5-6-16-17(13-15)27-19(20-16)22-10-8-21(9-11-22)18(23)7-4-14-3-2-12-26-14/h2-7,12-13H,8-11H2,1H3/b7-4+
• InChI Key： HWXFUHZVJWXRHA-QPJJXVBHSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(S(C)(=O)=O)C=C3S2)CC1)(=O)/C=C/C1SC=CC=1

Additional information on (2E)-1-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one

Compound CAS No. 941962-10-3: (2E)-1-[4-(6-Methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one

The compound with CAS No. 941962-10-3, named as (2E)-1-[4-(6-Methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(thiophen-2-yl)prop-2-en-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of several key functional groups, including a piperazine ring, a benzothiazole moiety, and a thiophene group, all of which contribute to its distinctive properties.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The piperazine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds and interact with various biological targets. In this compound, the piperazine ring is substituted with a 6-methanesulfonylbenzothiazole group at the 4-position. Benzothiazoles are aromatic heterocycles that are often associated with anti-inflammatory and antioxidant properties. The methanesulfonyl group further enhances the molecule's stability and bioavailability by introducing a sulfonamide functionality.

The thiophene moiety at the 3-position of the propenone chain adds another layer of complexity to this compound. Thiophenes are five-membered aromatic rings containing sulfur atoms, which are known for their electron-withdrawing properties and ability to participate in conjugation. This feature not only increases the compound's solubility but also enhances its ability to interact with target proteins through π–π interactions.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a promising candidate for therapeutic intervention.

In addition to its enzymatic activity, this compound has shown remarkable selectivity for specific biological targets. This selectivity is attributed to the precise arrangement of its functional groups and their spatial orientation within the molecule. The combination of these features ensures that the compound can effectively bind to its target without causing off-target effects, which is a major challenge in drug development.

The synthesis of this compound involves a series of multi-step reactions that require meticulous control over reaction conditions. The process typically begins with the preparation of intermediate compounds, such as the benzothiazole derivative and the thiophene-containing propenone precursor. These intermediates are then subjected to coupling reactions under optimized conditions to form the final product.

One notable advancement in the synthesis of this compound is the use of microwave-assisted organic synthesis (MAOS). This technique allows for rapid heating and precise temperature control, significantly reducing reaction times while maintaining high yields and product quality. The application of MAOS has not only streamlined the synthesis process but also opened up new possibilities for scaling up production.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical studies indicate that it has favorable absorption characteristics and moderate clearance rates, suggesting that it could be suitable for oral administration. Furthermore, its metabolic stability has been evaluated using in vitro assays with human liver microsomes, revealing that it undergoes minimal phase I metabolism.

Despite its promising profile, further research is needed to fully understand the mechanism of action and long-term safety profile of this compound. Ongoing studies are focusing on identifying potential drug-drug interactions and assessing its toxicity profile using animal models. These efforts aim to provide a comprehensive understanding of how this compound behaves in vivo and pave the way for clinical trials.

In conclusion, CAS No. 941962-10-, or (2E)-1-[4-(6-Methanesulfonylbenzothiazol)]propenone derivative represents a significant advancement in medicinal chemistry. Its unique structural features, coupled with its potent biological activities and favorable pharmacokinetic properties, make it an attractive candidate for therapeutic development across various disease areas.